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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentryl, chemically known as 2-[Nitro(2,4,6-trinitrophenyl)amino]ethanol nitrate, is a powerful
high explosive compound.[1] This technical guide provides a comprehensive overview of its
core chemical properties, including its molecular formula and weight, alongside a detailed
experimental protocol for its synthesis. The information is presented to be a valuable resource
for researchers in chemistry and materials science.

Molecular Properties and Physical Characteristics

Pentryl is a crystalline solid, typically appearing as small, cream-colored crystals when
recrystallized from chloroform.[1] A summary of its key quantitative data is presented in the
table below for clear reference and comparison.
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Property

Value

Molecular Formula

CsHeNeO11[1][2][3]

Molecular Weight 362.17 g/mol [1][2][3]
Melting Point 129 °C (with slight decomposition)[1]
Density 1.82 g/cm3[1]

Heat of Combustion

911.1 kcal/mole[1]

Heat of Explosion

372.4 kcal/mole[1]

Heat of Formation

43.4 kcal/mole[1]

Appearance

Small, cream-colored crystals[1]

Solubility Profile at 25°C (w/w):[1]
Benzene: 0.70%

Carbon Tetrachloride: Trace
Chloroform: 0.07%

Ethanol: 0.11%

Ether: 0.16%

Ethylene Dichloride: 0.72%
Methanol: 0.67%

Nitroglycerol: Freely soluble
Toluene: 0.63%

Water: Trace

Synthesis of Pentryl
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The synthesis of Pentryl is achieved through the nitration of 2,4-dinitrophenylaminoethanol.[1]
[4] This process involves the introduction of nitro groups into the precursor molecule to form the
final energetic compound.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Pentryl.
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A schematic overview of the Pentryl synthesis workflow.

Detailed Experimental Protocol

The following protocol is adapted from established synthesis methods.
Materials:

e 2,4-Dinitrophenylaminoethanol (0.06 mol, 13.6 Q)

o Potassium nitrate (0.54 mol, 54.6 Q)

e Concentrated sulfuric acid (100 ml)

e Cold water (1 liter)

 Dilute sodium bicarbonate solution

e Acetone

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.drugfuture.com/chemdata/pentryl.html
http://www.sciencemadness.org/member_publications/pentryl.pdf
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Ethanol
Procedure:

o Preparation of the Nitrating Mixture: In a suitable reaction vessel, dissolve 54.6 g of
potassium nitrate in 100 ml of concentrated sulfuric acid. The mixture should be cooled to
25°C.

 Nitration Reaction: With rapid stirring, add 13.6 g of 2,4-dinitrophenylaminoethanol to the
nitrating mixture. The temperature of the mixture will rise to approximately 50°C, at which
point the Pentryl will precipitate, causing the mixture to solidify into a paste.

« |solation of the Crude Product: Stir the resulting pasty mixture into 1 liter of cold water. Filter
the solid product and wash it thoroughly with additional cold water.

o Neutralization: Wash the filtered product with a dilute sodium bicarbonate solution to
neutralize any remaining acid, followed by a final wash with water.

 Purification: The crude Pentryl can be purified by recrystallization from a mixture of acetone
and ethanol. This process yields clear-yellow crystals of Pentryl.[4] A final yield of
approximately 18.2 g (84% of theoretical) can be expected.[4]

Safety Precaution: Pentryl is a high explosive and should be handled with extreme caution by
trained professionals in a controlled laboratory setting. It is known to explode when heated to
235°C.[1] Appropriate personal protective equipment and safety measures are mandatory.
Inhalation, ingestion, and skin contact should be strictly avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentryl: A Technical Overview of its Chemical
Characteristics and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208548#molecular-formula-and-molecular-weight-
of-pentryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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